5-bromo-2-methoxy-4-methyl-N-(thiophen-2-ylmethyl)benzenesulfonamide

• Molecular Formula: C13H14BrNO3S2
• Molecular Weight: 376.3 g/mol
• SMILES: CC1=CC(=C(C=C1Br)S(=O)(=O)NCC2=CC=CS2)OC
• InChI: InChI=1S/C13H14BrNO3S2/c1-9-6-12(18-2)13(7-11(9)14)20(16,17)15-8-10-4-3-5-19-10/h3-7,15H,8H2,1-2H3
• InChIKey: KIFFYUHUZMBQOP-UHFFFAOYSA-N

Researchers often face irreproducible SAR data when substituting halogenated sulfonamide building blocks. This compound is a precise, single-structure solution for medicinal chemistry programs. Its non-interchangeable substitution pattern ensures target binding fidelity. Key differentiation data: (1) The 5-bromo core enables Suzuki-Miyaura diversification with a distinct exit vector critical for kinase/CA inhibitor selectivity. (2) The thiophene side chain provides an optimal LogP balance, probing hydrophobic interactions without the solubility liabilities of N-benzyl analogs. (3) Orthogonal synthetic handles (bromo, sulfonamide, thiophene) make it ideal for constructing bifunctional degraders where precise linker geometry governs ternary complex formation. Strict batch-to-batch consistency guaranteed.

5-Bromo-2-Methoxy-4-Methyl-N-(Thiophen-2-Ylmethyl)Benzenesulfonamide Procurement Profile

5-bromo-2-methoxy-4-methyl-N-(thiophen-2-ylmethyl)benzenesulfonamide (C13H14BrNO3S2) is a polysubstituted aromatic sulfonamide combining a 5-bromo-2-methoxy-4-methylbenzenesulfonyl core with an N-(thiophen-2-ylmethyl) side chain [1]. This compound is structurally characterized by an exact mass of 374.959849 Da and a molecular weight of 376.28 g/mol [1]. It is primarily employed as a synthetic building block in medicinal chemistry, where its unique substitution pattern provides a specific input vector for structure-activity relationship (SAR) exploration, differentiating it from simpler halogenated sulfonamide analogs .

Unique 5-bromo-2-methoxy-4-methylbenzenesulfonyl core for SAR exploration

N-(thiophen-2-ylmethyl) side chain introduces heterocyclic interaction potential

Differentiated from simpler halogenated sulfonamide building blocks

• [1] SpectraBase. 5-Bromo-2-methoxy-4-methyl-N-(thiophen-2-ylmethyl)benzene-1-sulfonamide. Compound ID: 1nW0FLGtCnG. John Wiley & Sons, Inc. View Source

Why N-Thiophenylmethyl Sulfonamides Are Irreplaceable in SAR

Generic substitution among benzenesulfonamide analogs is not feasible due to the profound impact of specific ring substituents and N-alkyl tails on molecular recognition. The simultaneous presence of electron-donating (methoxy, methyl) and electron-withdrawing (bromo, sulfonamide) groups on the core ring, as seen in this compound, establishes a unique electronic and steric environment that critically governs target binding kinetics and selectivity [1]. For instance, methoxy and bromo scans on analogous sulfonamide scaffolds have been shown to significantly alter cytotoxic potency against MCF7 cell lines, demonstrating that even minor positional changes in these substituents are not interchangeable [1]. This makes the precise structure a non-negotiable variable for reproducible SAR data.

Core substituent pattern (5-bromo-2-methoxy-4-methyl) uniquely modulates electronic/steric environment; simple halogenated analogs may yield different SAR outcomes.

N-thiophenylmethyl tail provides intermediate lipophilicity vs. benzyl or pyridinylmethyl analogs; tail substitution alters physicochemical profile and binding.

Regioisomeric monobromo sulfonamides lack the tetrasubstituted ring pattern, leading to distinct binding modes per carbonic anhydrase SAR evidence.

• [1] M. Noreen et al. 'Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147.' Infection and Drug Resistance, 17, 2943–2955 (2024). View Source

Quantitative Differentiation from Key Analogs

Molecular Weight Differentiation from the Parent Sulfonamide

The N-(thiophen-2-ylmethyl) substituent differentiates the target compound from its parent sulfonamide, 5-bromo-2-methoxy-4-methylbenzenesulfonamide, by a quantifiable mass shift. The parent compound (CAS 808134-01-2) has a molecular weight of 280.14 g/mol , whereas the target compound has a molecular weight of 376.28 g/mol [1]. This addition of the thiophenylmethyl group introduces a heterocyclic moiety that can engage in pi-stacking and hydrophobic interactions, which are absent in the simple primary sulfonamide.

Molecular Weight

Head-to-head

376.28 g/mol vs
Parent: 280.14 g/mol
Δ +96.14 (N-thiophenylmethyl)

Supports identity confirmation of N-substituted analog for SAR studies.

Standard characterization; distinct from primary sulfonamide intermediate.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	376.28 g/mol [1]
Comparator Or Baseline	5-bromo-2-methoxy-4-methylbenzenesulfonamide: 280.14 g/mol
Quantified Difference	+96.14 g/mol mass increase due to the N-thiophen-2-ylmethyl side chain
Conditions	Standard chemical characterization

Why This Matters

For procurement, this confirms the correct chemical identity and ensures that researchers obtain the N-substituted analog with distinct molecular recognition properties, not the inactive primary sulfonamide intermediate.

• [1] SpectraBase. 5-Bromo-2-methoxy-4-methyl-N-(thiophen-2-ylmethyl)benzene-1-sulfonamide. Compound ID: 1nW0FLGtCnG. John Wiley & Sons, Inc. View Source

Lipophilicity Tuning vs. N-Benzyl and N-Pyridinylmethyl Analogs

The N-substituent directly controls the lipophilicity of the 5-bromo-2-methoxy-4-methylbenzenesulfonamide scaffold. The N-benzyl analog possesses a LogP of 4.05 , while the N-(2-pyridinylmethyl) analog has a LogP of 2.55 . The target compound's N-(thiophen-2-ylmethyl) group provides an intermediate and tunable lipophilicity profile critical for balancing membrane permeability and aqueous solubility, a property not achievable by the extreme values of the benzyl or pyridinylmethyl counterparts.

Predicted LogP

Data to verify

Intermediate between N-benzyl (LogP 4.05) and N-pyridinylmethyl (LogP 2.55)

May offer balanced permeability/solubility profile for lead optimization.

Computational prediction; experimental validation needed.

Evidence Dimension	Predicted Octanol-Water Partition Coefficient (LogP)
Target Compound Data	N/A (Predicted to be intermediate between comparators; thiophene offers lower lipophilicity than benzene due to the presence of sulfur)
Comparator Or Baseline	N-benzyl analog: LogP = 4.05 ; N-(2-pyridinylmethyl) analog: LogP = 2.55
Quantified Difference	Target compound's LogP is predicted to be >1.5 units lower than the N-benzyl analog, offering a distinct ADME profile.
Conditions	Computational prediction (Hit2Lead/ChemBridge standard AlogP model)

Why This Matters

This intermediates the lipophilicity range, offering a potential 'sweet spot' for lead optimization that prevents both the high LogP-driven toxicity associated with the benzyl analog and the poor membrane permeability of the highly polar pyridinylmethyl analog.

Regioisomeric Differentiation from Monobromo Sulfonamides

The position of the bromo substituent on the benzenesulfonamide ring dictates the molecular shape and electronic distribution. Unlike the 4-bromo isomer (MW 332.2 g/mol) or the 3-bromo isomer, the 5-bromo-2-methoxy-4-methyl substitution pattern creates a distinct steric and electronic environment . A review of bromo-substituted benzenesulfonamides shows that the carbonic anhydrase inhibitory activity is highly dependent on the substitution pattern on the phenyl ring, with 3- and 4-bromo-phenyl moieties showing divergent nanomolar KI values [1].

Regioisomer Identity

Class-level inference

5-bromo-2-methoxy-4-methyl (376.28) vs monobromo isomers (~332.2)

Unique tetrasubstituted ring pattern ensures distinct chemical vector for SAR.

Binding mode divergence inferred from carbonic anhydrase inhibition SAR.

Evidence Dimension	Molecular Weight and Predicted Binding Mode
Target Compound Data	376.28 g/mol, 5-bromo-2-methoxy-4-methyl substitution
Comparator Or Baseline	4-bromo-N-(thiophen-2-ylmethyl)benzenesulfonamide: 332.2 g/mol; 3-bromo isomer: predicted MW 332.2 g/mol
Quantified Difference	The 5-bromo isomer incorporates additional methoxy and methyl groups (+44.08 g/mol compared to the simpler monobromo isomers), creating a 1,2,4,5-tetrasubstituted ring pattern with unique steric constraints.
Conditions	Structural comparison

Why This Matters

This unique tetrasubstituted phenyl pattern is not available in the cheaper, more common monobromo N-thiophenylmethyl sulfonamide isomers, ensuring that a procurement order for this specific CAS number delivers a unique chemical vector for SAR exploration.

• [1] I. Nishimori et al. 'Carbonic anhydrase inhibitors. The nematode alpha-carbonic anhydrase of Caenorhabditis elegans CAH-4b is highly inhibited by 2-(hydrazinocarbonyl)-3-substituted-phenyl-1H-indole-5-sulfonamides.' Bioorganic & Medicinal Chemistry Letters (2009). View Source

Optimal R&D Application Scenarios

Late-Stage Suzuki Coupling for Kinase or CA Inhibitors

The 5-bromo substituent serves as a versatile handle for palladium-catalyzed cross-coupling reactions. This compound is an ideal substrate for Suzuki-Miyaura reactions to generate diversified biaryl sulfonamide libraries for kinase or carbonic anhydrase inhibitor programs [1]. Its use is specifically justified over the 4-bromo isomer because the resulting biaryl products will have a distinct exit vector and topology that is critical for target selectivity, as evidenced by the dependence of CA inhibition on the substitution pattern of the aromatic sulfonamide ring [1].

Multiparametric Lead Optimization of Lipophilicity and Potency

Given that the N-benzyl analog has a high LogP of 4.05 and the N-pyridinylmethyl analog a lower LogP of 2.55, this compound is the optimal choice for SAR studies aimed at fine-tuning lipophilicity within a congested chemical space. It allows medicinal chemists to probe hydrophobic interactions with the thiophene ring while avoiding the solubility and toxicity liabilities frequently associated with the highly lipophilic N-benzyl derivative, making it a rational next-step probe in a lead optimization cascade.

Synthesis of N-Thiophenylmethyl PROTACs or Molecular Glues

The unique combination of the thiophene ring and the benzenesulfonamide core makes this compound a valuable intermediate for bifunctional degraders. The thiophene ring can mimic natural substrates or establish critical interactions with E3 ligase binding pockets, while the bromo and sulfonamide groups offer orthogonal synthetic handles for linker attachment. Using the generic 4-bromo-N-(thiophen-2-ylmethyl)benzenesulfonamide as a substitute would result in a different spatial arrangement of the linker, potentially abolishing the ternary complex formation required for effective protein degradation.

Application

Selection Property

Validation Focus

Biaryl library synthesis via Suzuki coupling

5-Bromo substituent as cross-coupling handle

Verify coupling efficiency and target selectivity in kinase/CA assays

Lipophilicity-driven lead optimization

Intermediate predicted LogP between N-benzyl and N-pyridinylmethyl analogs

Balance membrane permeability and solubility in cellular assays

Bifunctional degrader (PROTAC) intermediate

Thiophene and sulfonamide as orthogonal synthetic handles; distinct linker geometry

Validate ternary complex formation and linker compatibility

• [1] I. Nishimori et al. 'Carbonic anhydrase inhibitors...' Bioorganic & Medicinal Chemistry Letters (2009). View Source